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Compound of Interest

Compound Name: Chloropentafluorobenzene

Cat. No.: B146365 Get Quote

This technical guide provides an in-depth overview of the material safety data for

Chloropentafluorobenzene (C₆ClF₅), designed for researchers, scientists, and professionals

in drug development. It consolidates critical safety information, handling procedures, and

experimental data into a structured and accessible format.

Chemical Identification
Chloropentafluorobenzene is a fluorinated aromatic compound used in various applications,

including the synthesis of advanced materials, pharmaceuticals, and specialty lubricants.[1]

Identifier Value

IUPAC Name 1-chloro-2,3,4,5,6-pentafluorobenzene[2]

CAS Number 344-07-0[1][2][3][4][5][6]

Synonyms

Pentafluorochlorobenzene, Benzene,

chloropentafluoro-, Chloroperfluorobenzene,

Pentafluorophenyl chloride[2][3][5][7]

Molecular Formula C₆ClF₅[1][2][3][7]

Molecular Weight 202.51 g/mol [1][2][7]

EC Number 206-450-6[2][4][5]
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Physical and Chemical Properties
The physical and chemical properties of Chloropentafluorobenzene are summarized below. It

is a clear, colorless liquid at room temperature.[1][4][7]

Property Value

Physical State Liquid[3][7]

Appearance Colorless[3][7]

Odor Odorless[3][7]

Boiling Point 122 - 123 °C / 251.6 - 253.4 °F[3][4][5][7]

Melting Point -15.66 °C[1][4]

Density 1.568 g/mL at 25 °C[4]

Flash Point 116 - 118 °C[4][5]

Refractive Index n20/D 1.424[4]

Purity ≥ 98% (GC)[1]

Hazard Identification
Chloropentafluorobenzene is classified as harmful if inhaled and can cause skin and eye

irritation.[2][3] The GHS classification and hazard statements are detailed below.
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Classification Code Description

Signal Word Warning[3][7]

GHS Pictogram GHS06 Skull and Crossbones

Acute Inhalation Toxicity Category 4[3] H332: Harmful if inhaled[3][7]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2]

Toxicological Information
The primary health hazard associated with Chloropentafluorobenzene is acute toxicity upon

inhalation.[3][7] High vapor concentrations may lead to symptoms such as headache,

dizziness, tiredness, nausea, and vomiting.[3]

Toxicity Type Classification Hazard Statement

Acute Inhalation Toxicity

(Vapors)
Category 4[3] H332: Harmful if inhaled[3][7]

Acute Inhalation Toxicity Category 3 H331: Toxic if inhaled

Safety Profile -

Experimental teratogenic

effects and mutation data have

been reported.[4] When

heated to decomposition, it

emits toxic vapors of F⁻ and

Cl⁻.[4]

Safety and Handling Protocols
Proper safety protocols are essential when handling Chloropentafluorobenzene to minimize

exposure and ensure a safe laboratory environment.
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Immediate action is required in case of exposure. The following table outlines the

recommended first-aid procedures.

Exposure Route First-Aid Protocol

Inhalation

Remove the individual from the exposure area

to fresh air. If breathing is difficult or has

stopped, provide artificial respiration. Seek

immediate medical attention.[3][7][8][9]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with soap and

plenty of water for at least 15 minutes. Seek

medical attention.[3][7][9][10]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3][7][9]

[11]

Ingestion

Clean the mouth with water. Do not induce

vomiting. Seek immediate medical attention.[3]

[7][12]

In case of a fire involving Chloropentafluorobenzene, appropriate extinguishing media and

procedures must be used. Thermal decomposition can release irritating and toxic gases,

including carbon monoxide, carbon dioxide, gaseous hydrogen fluoride, and hydrogen chloride

gas.[3]
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Measure Recommendation

Suitable Extinguishing Media
Water spray, carbon dioxide (CO₂), dry

chemical, or chemical foam.[3][8]

Unsuitable Extinguishing Media No information available.[3]

Protective Equipment

Firefighters should wear self-contained

breathing apparatus and full protective clothing.

[13][14]

For accidental spills, ensure adequate ventilation and use personal protective equipment.[3]

Spills should be soaked up with inert absorbent material (e.g., sand, silica gel) and collected

into suitable, closed containers for disposal.[3]

Aspect Recommendation

Handling

Avoid contact with skin, eyes, and clothing. Do

not breathe mist, vapors, or spray. Wash hands

thoroughly after handling.[3][7] Handle in

accordance with good industrial hygiene and

safety practices.[3]

Storage

Keep container tightly closed in a dry, cool, and

well-ventilated place.[3][7] Recommended

storage temperature is 2 - 8 °C.[1]

Appropriate PPE must be worn to prevent exposure.
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Protection Type Specification

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.[3]

Skin and Body Protection

Wear appropriate protective gloves (Viton® is

recommended) and clothing to prevent skin

exposure.[3]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded.[7]

Experimental Methodologies
While detailed experimental protocols for the toxicological studies cited are not available in the

provided documentation, a general methodology for a sub-chronic inhalation toxicity study, as

referenced for similar chemicals, is described below.

Objective: To evaluate the potential adverse health effects of repeated inhalation exposure to

Chloropentafluorobenzene over a period of three weeks.

Experimental Protocol Outline:

Test Animals: Fischer 344 rats and B6C3F1 mice, with an equal number of males and

females in each group.

Exposure Groups: Animals are divided into multiple groups, including a control group

exposed to filtered air and test groups exposed to varying concentrations of

Chloropentafluorobenzene (e.g., 0.25, 0.80, or 2.50 mg/liter of air).

Exposure Conditions: Animals are exposed for a specified duration daily (e.g., 6 hours/day),

five days a week, for three consecutive weeks.

Parameters Monitored:

Clinical Observations: Daily checks for any signs of toxicity, including changes in behavior,

appearance, and respiratory function.
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Body Weight: Measured weekly to assess effects on growth rate.

Post-Mortem Analysis: At the end of the study, animals are euthanized, and a full necropsy

is performed. Organs are weighed, and tissues are collected for histopathological

examination.

Data Analysis: Statistical analysis is performed to compare the findings from the exposure

groups with the control group to determine any dose-related effects.

Visualized Safety Workflows
To aid in the practical application of safety procedures, the following workflows are provided in

a visual format.
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First-Aid Protocol for Chemical Exposure

Identify Exposure Route

Immediate Actions

Exposure Occurs

Assess Scene Safety
(Protect Yourself First)

Remove Victim from
Contaminated Area

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Provide artificial respiration if needed.

Remove contaminated clothing.
Wash with soap & water for 15+ min.

Rinse with water for 15+ min.
Hold eyelids open.

Clean mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

End Protocol

Click to download full resolution via product page

Caption: Logical workflow for first-aid response to chemical exposure.
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Chemical Spill Response Workflow

Spill Detected

Assess Risk
(Size, Hazard, Location)

Evacuate Immediate Area

Alert Supervisor &
Safety Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material)

Collect Residue
(Place in a sealed container)

Decontaminate Area
& Equipment

Dispose of Waste Properly

Document and Report Incident

End Response

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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